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Compound of Interest

Compound Name: Vinclozolin-13C3,D3

Cat. No.: B15558167

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage
conditions for the isotopically labeled fungicide, Vinclozolin-13C3,D3. The information herein
is critical for ensuring the integrity and accuracy of research and analytical applications
involving this reference standard.

Chemical Information

Parameter Value

3-(3,5-dichlorophenyl)-5-ethenyl-5-methyl-2,4-
oxazolidinedione-13C3,d3

Chemical Name

Synonyms ()-Vinclozolin-13C3,d3
Chemical Formula Co13C3HeD3CI2NO3
Molecular Weight Approx. 292.13 g/mol
CAS Number Not available (Labeled)
Parent CAS Number 50471-44-8

Recommended Storage Conditions
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To maintain the chemical integrity and isotopic purity of Vinclozolin-13C3,D3, it is imperative to

adhere to the following storage conditions, derived from safety data sheets and best practices

for handling isotopically labeled and hazardous compounds.

Condition Recommendation Rationale

Store in a cool, dry place.

Ambient room temperature is

generally acceptable for the Minimizes the rate of potential
Temperature . ) ] ]

solid material. For long-term degradation reactions.

storage, refrigeration (2-8 °C)

is recommended.
Liaht Store in a dark place, Vinclozolin can be susceptible

ig . .
protected from light. to photodegradation.
) ) Protects from atmospheric
Store in a well-ventilated area. ) )
) ] moisture and oxygen, which
Atmosphere Keep the container tightly . )
can contribute to hydrolysis
closed. o
and oxidation.

For solutions, consider storage  Reduces the risk of oxidative

Inertness under an inert atmosphere degradation, especially for

(e.g., argon or nitrogen).

long-term storage of solutions.

Chemical Stability Profile

Vinclozolin-13C3,D3 is a stable compound when stored and handled correctly. The primary

routes of degradation for the parent compound, Vinclozolin, are hydrolysis and

photodegradation. The isotopic labeling is not expected to significantly alter these fundamental

stability characteristics.

Hydrolytic Stability

Vinclozolin is susceptible to hydrolysis, with the rate being pH-dependent. The degradation

proceeds via the opening of the oxazolidine ring. The two primary degradation products are:

o M1: 2-[[(3,5-dichlorophenyl)carbamoyl]oxy]-2-methyl-3-butenoic acid
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e M2: 3',5'-dichloro-2-hydroxy-2-methylbut-3-enanilide

Both of these can further degrade to the more stable and toxic metabolite, 3,5-dichloroaniline
(3,5-DCA).[1][2]

Photolytic Stability

Exposure to light, particularly UV radiation, can induce the degradation of Vinclozolin.
Photodegradation pathways can be complex and may lead to a variety of degradation
products. Therefore, protection from light is a critical aspect of storage and handling.

Thermal Stability

Vinclozolin is relatively stable to heat in its solid form under recommended storage conditions.
However, elevated temperatures, especially in the presence of moisture or other reactive
species, can accelerate degradation.

Isotopic Stability

A key consideration for deuterated standards is the potential for H/D exchange. The deuterium
atoms in Vinclozolin-13C3,D3 are on a methyl group, which is generally stable and not prone
to exchange under typical analytical and storage conditions. However, exposure to strong acids
or bases, or high temperatures over extended periods, could potentially facilitate exchange,
although this is considered a low risk under proper handling.

Stability in Solution

While the solid form is generally stable, Vinclozolin-13C3,D3 in solution is more susceptible to
degradation.

e Solvent Choice: Use high-purity, anhydrous solvents for preparing stock solutions. Common
solvents include acetone, methanol, and acetonitrile.

o Solution Storage: Store solutions at low temperatures (e.g., -20°C) for long-term stability. For
short-term use, refrigeration (2-8°C) is adequate.

o Solution Stability: A study on the unlabeled Vinclozolin demonstrated that an analytical
solution was stable for up to 48 hours at room temperature.[3] It is best practice to prepare
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fresh working solutions daily or to validate the stability of stored solutions for the intended
period of use.

Experimental Protocols

The following section outlines a general framework for conducting a stability assessment of
Vinclozolin-13C3,D3.

Stability-Indicating Analytical Method

A validated stability-indicating method is crucial for separating the intact Vinclozolin-13C3,D3
from its potential degradation products. High-Performance Liquid Chromatography (HPLC)
coupled with a UV or mass spectrometric detector is a suitable technique.

Example HPLC Method Parameters (for unlabeled Vinclozolin):[3]

Parameter Condition

Column Newcrom R1 (100mm x 3.2mm, 3um)

Methanol:Water:Phosphoric Acid (55:45:0.1

Mobile Phase

vIviv)
Flow Rate 1.0 mL/min
Detection UV at 220 nm
Injection Volume 20 pL
Column Temperature Ambient

Forced Degradation Study Protocol

A forced degradation study is essential to identify potential degradation products and to
demonstrate the specificity of the analytical method.

Workflow for a Forced Degradation Study:

Caption: Workflow for a forced degradation study of Vinclozolin-13C3,D3.
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Long-Term Stability Study Protocol

A long-term stability study evaluates the degradation of Vinclozolin-13C3,D3 under

recommended storage conditions.

Logical Flow for Long-Term Stability Assessment:
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Caption: Logical flow for a long-term stability study.
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Summary and Recommendations

e Storage: Vinclozolin-13C3,D3 should be stored in a cool, dry, and dark place, with the
container tightly sealed. For long-term storage, especially of solutions, refrigeration or
freezing is recommended.

» Handling: Avoid exposure to high temperatures, strong light, and extreme pH conditions. Use
high-purity, anhydrous solvents for preparing solutions.

 Stability: The compound is chemically stable under standard ambient conditions in its solid
form. In solution, it is susceptible to hydrolysis and photodegradation. Prepare solutions
fresh or validate their stability for the intended period of use.

« |sotopic Integrity: The carbon-13 and deuterium labels are on stable positions within the
molecule and are not expected to exchange under normal conditions.

By adhering to these guidelines, researchers, scientists, and drug development professionals
can ensure the reliability and accuracy of their results when using Vinclozolin-13C3,D3 as a
reference standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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